Cas no 1396793-78-4 (3-(3-cyclopropyl-3-hydroxypropyl)-1-(diphenylmethyl)urea)

• Product Name: 3-(3-cyclopropyl-3-hydroxypropyl)-1-(diphenylmethyl)urea
• CAS No: 1396793-78-4
• MF: C₂₀H₂₄N₂O₂
• MW: 324.416765213013
• CID: 6003160
• PubChem ID: 71787564
• Update Time: 2025-07-19

3-(3-cyclopropyl-3-hydroxypropyl)-1-(diphenylmethyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-(3-cyclopropyl-3-hydroxypropyl)-1-(diphenylmethyl)urea
• 1-benzhydryl-3-(3-cyclopropyl-3-hydroxypropyl)urea
• VU0535178-1
• 1396793-78-4
• AKOS024536472
• F6190-0495

• Inchi： 1S/C20H24N2O2/c23-18(15-11-12-15)13-14-21-20(24)22-19(16-7-3-1-4-8-16)17-9-5-2-6-10-17/h1-10,15,18-19,23H,11-14H2,(H2,21,22,24)
• InChI Key： DYKGQPFQZIIGTH-UHFFFAOYSA-N
• SMILES： N(C(C1=CC=CC=C1)C1=CC=CC=C1)C(NCCC(C1CC1)O)=O

Computed Properties

• Exact Mass: 324.183778013g/mol
• Monoisotopic Mass: 324.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 61.4Ų

Additional information on 3-(3-cyclopropyl-3-hydroxypropyl)-1-(diphenylmethyl)urea

Introduction to 3-(3-Cyclopropyl-3-Hydroxypropyl)-1-(Diphenylmethyl)urea (CAS No. 1396793-78-4)

3-(3-Cyclopropyl-3-Hydroxypropyl)-1-(Diphenylmethyl)urea, with the CAS number 1396793-78-4, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This urea derivative is characterized by its unique structural features, which include a cyclopropyl group, a hydroxypropyl chain, and a diphenylmethyl moiety. These structural elements contribute to its pharmacological properties and make it a promising candidate for various drug development initiatives.

The compound's structure can be represented as follows: C₂₀H₂₅N₂O₂. The presence of the cyclopropyl group and the hydroxypropyl chain introduces significant stereochemical complexity, which can influence its biological activity. The diphenylmethyl moiety, on the other hand, enhances the compound's lipophilicity and stability, making it suitable for in vivo studies.

Recent research has focused on the potential of 3-(3-Cyclopropyl-3-Hydroxypropyl)-1-(Diphenylmethyl)urea as a modulator of various biological pathways. One of the key areas of interest is its interaction with G protein-coupled receptors (GPCRs), which are important targets for many therapeutic agents. Studies have shown that this compound can selectively bind to specific GPCRs, modulating their activity in a manner that could be beneficial for treating conditions such as cardiovascular diseases and neurological disorders.

In addition to its receptor-modulating properties, 3-(3-Cyclopropyl-3-Hydroxypropyl)-1-(Diphenylmethyl)urea has been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have potential applications in the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-(3-Cyclopropyl-3-Hydroxypropyl)-1-(Diphenylmethyl)urea have also been studied in detail. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and has a moderate half-life, which allows for once-daily dosing regimens in clinical settings. Furthermore, its low toxicity profile makes it a safe candidate for long-term use.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(3-Cyclopropyl-3-Hydroxypropyl)-1-(Diphenylmethyl)urea in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations, including phase II and III trials, which will provide more comprehensive data on its therapeutic potential.

In conclusion, 3-(3-Cyclopropyl-3-Hydroxypropyl)-1-(Diphenylmethyl)urea (CAS No. 1396793-78-4) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for drug development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its use in treating various diseases.